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Compound of Interest

Compound Name: 2-Hydroxy-5-methoxyhexan-3-one

CAS No.: 101080-34-6

Cat. No.: B3020543

Get Quote

Metabolic Fate Prediction: 2-Hydroxy-5-
methoxyhexan-3-one
Executive Summary
This guide outlines the predicted metabolic trajectory of 2-Hydroxy-5-methoxyhexan-3-one, a

functionalized aliphatic ketone featuring a secondary alcohol, a ketone, and a methoxy ether

moiety.[1] Given the absence of compound-specific literature, this analysis utilizes structure-

activity relationship (SAR) principles, established biotransformation rules for aliphatic ethers

and

-hydroxy ketones, and analogous metabolic data from structurally related flavorants and
pharmaceutical intermediates.[1]

Key Predicted Outcomes:

Primary Clearance: Phase I O-demethylation (CYP450-mediated) and carbonyl reduction

(CBR/AKR-mediated).[1]
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Phase II Conjugation: Direct glucuronidation of the C2-hydroxyl and subsequent conjugation

of Phase I metabolites.[1]

Toxicological Flag: Potential formation of reactive

-dicarbonyl species via oxidation of the C2-alcohol.[1]

Chemical Structure & Reactivity Analysis
Before designing metabolic experiments, we must understand the "metabolic soft spots" of the

molecule.

Feature Position
Metabolic
Susceptibility

Predicted Enzyme
System

Methoxy Group C5

High.[1] O-

dealkylation is a

classic CYP450

reaction.[1][2]

CYP2D6, CYP3A4,

CYP2C19

Ketone C3

Moderate to High.[1]

Subject to

stereoselective

reduction.

Carbonyl Reductase

(CBR1), AKR

Sec-Alcohol C2

High.[1] Direct

conjugation or

oxidation.

UGTs

(Glucuronidation),

ADH/CYP (Oxidation)

Chiral Centers C2, C5

Stereochemistry will

influence enzyme

binding affinity.[1]

Stereoselective

metabolism expected

Structural Insight: The proximity of the hydroxyl group (C2) to the ketone (C3) creates a

-hydroxy ketone motif.[1] While chemically stable, this motif mimics substrates for specific
reductases and can be oxidized to a 1,2-dicarbonyl (diketone), a potential electrophile capable
of protein adduction (Maillard-type reactions).[1]
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Predicted Phase I Pathways[1][3][4]
O-Demethylation (Major Oxidative Pathway)
The methoxy group at C5 is the most lipophilic handle of the molecule, making it a prime target

for Cytochrome P450 enzymes.

Mechanism: CYP450 abstracts a hydrogen from the methoxy methyl group, forming a

transient radical. Oxygen rebound creates a hemiacetal intermediate, which spontaneously

collapses to release formaldehyde and the metabolite 2,5-dihydroxyhexan-3-one.[1]

Isoform Prediction: Based on aliphatic ether analogues, CYP2D6 (if a basic nitrogen were

present, less likely here) or CYP2E1/CYP2C are probable catalysts.[1]

Carbonyl Reduction (Major Reductive Pathway)
Aliphatic ketones are frequently bypassed by CYP450s and instead metabolized by cytosolic

enzymes.

Mechanism: Hydride transfer from NADPH to the carbonyl carbon (C3).

Enzymes:Carbonyl Reductase 1 (CBR1) or Aldo-Keto Reductases (AKR1C family).[1]

Product:2,3-hydroxy-5-methoxyhexane (a diol).[1]

Stereochemical Implication: This reaction generates a new chiral center at C3. In vivo, this

reduction is often highly stereoselective (e.g., forming predominantly the S-alcohol).[1]

Alpha-Hydroxyl Oxidation (Minor/Bioactivation)
The C2-hydroxyl group can be oxidized to a ketone.[1]

Product:5-methoxyhexane-2,3-dione.[1]

Risk:

-Dicarbonyls are reactive electrophiles.[1] They can react with arginine or lysine residues on
proteins, potentially leading to haptenization and immune responses. This pathway should
be monitored during toxicology screening.
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Predicted Phase II Conjugation[1][3]
Phase II reactions increase water solubility to facilitate renal excretion.

Direct Glucuronidation: The parent compound contains a secondary alcohol at C2. UDP-

glucuronosyltransferases (likely UGT2B7 or UGT1A9) will transfer glucuronic acid to this

position.[1]

Metabolite:[3][4][5] 2-O-Glucuronide-5-methoxyhexan-3-one.[1]

Sequential Glucuronidation: The metabolites from Phase I (the C5-alcohol from

demethylation and the C3-alcohol from reduction) will also undergo extensive

glucuronidation.[1]

Visualization of Metabolic Network
The following diagram illustrates the predicted flow from parent to terminal metabolites.
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Figure 1: Predicted metabolic tree for 2-Hydroxy-5-methoxyhexan-3-one showing divergent

oxidative (Red) and reductive (Yellow) Phase I pathways and subsequent Phase II conjugation
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(Green).[1]

Experimental Validation Protocols
To validate these predictions, a tiered experimental approach is required.

Protocol A: Microsomal Stability & Metabolite ID (Phase
I)
Objective: Determine intrinsic clearance (

) and identify oxidative metabolites.

System: Pooled Human Liver Microsomes (HLM) (0.5 mg protein/mL).

Cofactors: NADPH-regenerating system (required for CYP450).[1]

Procedure:

Incubate test compound (1 µM and 10 µM) at 37°C.

Timepoints: 0, 15, 30, 60 min.[1]

Quench with ice-cold Acetonitrile containing Internal Standard.[1]

Analysis: UHPLC-HRMS (Q-TOF or Orbitrap).

Search Trigger: Look for Mass Shift -14 Da (Demethylation) and +2 Da (Reduction - note:

reduction is often low in microsomes, better in cytosol).[1]

Protocol B: Cytosolic Incubation (Ketone Reduction)
Objective: Confirm the activity of Carbonyl Reductases (CBRs), which are localized in the

cytosol, not microsomes.

System: Human Liver Cytosol (HLC).

Cofactors: NADPH (essential for CBR/AKR activity).
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Inhibitor Check: Add Menadione (CBR1 inhibitor) or Flufenamic acid (AKR1C inhibitor) to

distinguish enzymes.

Analysis: Monitor formation of the diol (M2). Chiral chromatography is required to assess

stereoselectivity (formation of syn vs anti diol).

Protocol C: Reactive Metabolite Trapping
Objective: Assess the formation of the

-diketone (M3).[1]

Trapping Agent: Add o-Phenylenediamine (OPD) or Glutathione (GSH) to the microsomal

incubation.[1]

Rationale: OPD specifically reacts with 1,2-dicarbonyls to form stable quinoxaline

derivatives, which are easily detectable by MS.[1]

Detection: Search for [Parent - 2H + OPD - 2H2O] adducts.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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